N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide

• IUPAC Name: N-[4-[(1-morpholin-4-ylcyclobutyl)methylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C17H25N3O4S/c1-14(21)19-15-3-5-16(6-4-15)25(22,23)18-13-17(7-2-8-17)20-9-11-24-12-10-20/h3-6,18H,2,7-13H2,1H3,(H,19,21)
• InChI Key: SPZIEIOBJUNLMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2(CCC2)N3CCOCC3
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol
• CAS No.: 2380080-73-7

Description

N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a morpholine ring, a cyclobutyl group, and a sulfamoyl phenyl acetamide moiety, making it a unique structure for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

Chemical Reactions Analysis

Types of Reactions

N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are still ongoing .

Comparison with Similar Compounds

Similar Compounds

N-[4-({[4-(Dimethylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]methyl}sulfamoyl)phenyl]acetamide: Shares a similar sulfamoyl phenyl acetamide moiety but differs in the presence of a triazine ring.

2-Dimethylamino-2-(4-methyl-benzyl)-1-(4-morpholin-4-yl-phenyl)-butan-1-one: Contains a morpholine ring and a phenyl group but has different substituents and functional groups.

Uniqueness

N-[4-({[1-(morpholin-4-yl)cyclobutyl]methyl}sulfamoyl)phenyl]acetamide is unique due to its combination of a morpholine ring, cyclobutyl group, and sulfamoyl phenyl acetamide moiety. This unique structure provides distinct chemical and biological properties, making it valuable for various research and industrial applications.